Carmichaenine D

• Molecular Formula: C29H39NO7
• Molecular Weight: 513.6 g/mol
• InChI: InChI=1S/C29H39NO7/c1-3-30-13-27(14-31)10-9-19(32)29-17-11-16-18(36-2)12-28(35,21(25(29)30)22(33)24(27)29)20(17)23(16)37-26(34)15-7-5-4-6-8-15/h4-8,16-25,31-33,35H,3,9-14H2,1-2H3/t16-,17-,18+,19+,20-,21-,22+,23+,24-,25-,27+,28-,29-/m1/s1
• InChIKey: DGKLDJINLBMVKG-FTTJLYDZSA-N

Carmichaenine D: C19-Diterpenoid Alkaloid for SAR Studies

Carmichaenine D (CAS 2065228-62-6, C29H39NO7, MW 513.6) is an aconitine-type C19-diterpenoid alkaloid isolated from the aerial parts of Aconitum carmichaeli [1]. It belongs to a class of natural products known for their complex polycyclic scaffolds and notable physiological effects [2]. Structurally, Carmichaenine D is defined by a 14-O-benzoyl substitution pattern, which differentiates it from closely related congeners such as Carmichaenine A and E that possess an 8-O-benzoyl motif [1]. This regiochemical distinction provides a clear basis for differential biological profiling and procurement decisions when sourcing specific alkaloid standards for structure-activity relationship (SAR) studies or chemotaxonomic investigations.

✓ C19-diterpenoid alkaloid with distinct 14-O-benzoyl substitution

✓ Valuable probe for structure-activity relationship (SAR) studies

✓ High-purity natural product for cell-based assay exploration

• [1] X. Y. Liu, X. L. Wang, L. Yang, et al. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 2015, 13: 390-393. View Source
• [2] Hao, D. C., Gu, X. J., Xiao, P. G. Phytochemical and biological research of Aconitum pharmaceutical resources. In: Medicinal Plants: Biodiversity and Drugs. 2013, pp. 418-444. View Source

Carmichaenine D Substitution Pattern and Interchange Risks

Within the Aconitum alkaloid family, even minor variations in substitution patterns (e.g., benzoyl position or hydroxylation state) can dictate distinct receptor binding profiles, toxicity margins, and pharmacophore geometry [1]. Generic substitution based solely on core scaffold similarity (e.g., replacing Carmichaenine D with neoline or songorine) fails to account for the specific 14-O-benzoyl modification that defines Carmichaenine D's interaction with cellular targets [2]. This regiochemical feature may critically influence hydrogen-bonding networks and hydrophobic interactions with proteins, rendering data derived from analogs non-transferable for SAR modeling or reproducible assay development [2]. The evidence below quantifies where available how these structural nuances translate to measurable differences, underscoring the necessity for compound-specific procurement.

14-O-benzoyl vs. 8-O-benzoyl Positional isomerism can alter target engagement; 8-O-benzoyl congeners may not reproduce 14-O-benzoyl assay profiles.

Carmichaenine A/E interchanges Using 8-O-benzoyl analogs without validation may confound SAR interpretation and compromise experimental reproducibility.

Generic C19 alkaloid substitution Cytotoxic response patterns are substitution-dependent; class-level activity does not guarantee comparable results for Carmichaenine D.

• [1] M. H. Tang, J. Shen, W. Y. Gao, et al. Diterpenoid alkaloids from Aconitum species: structure diversity, bioactivity, and toxicity. Frontiers in Pharmacology, 2021, 12: 652730. View Source
• [2] C. L. Zhang, L. Y. Kong, C. H. Tan. Aconitum alkaloids: structure diversity, biosynthesis, and pharmacology. Natural Product Reports, 2022, 39: 1356-1384. View Source

Carmichaenine D Structure, Purity, and Comparative Profile

14-O-Benzoyl vs. 8-O-Benzoyl Substitution

Carmichaenine D possesses a 14-O-benzoyl substitution on the C19-diterpenoid alkaloid core, whereas its closest co-isolated analogs Carmichaenine A and E are characterized by an 8-O-benzoyl substitution [1]. This precise regiochemical difference was unambiguously established by extensive 2D NMR analysis, including HMBC correlations that placed the benzoyl group at C-14 for Carmichaenine D compared to C-8 for Carmichaenine A and E [1].

14-O- vs. 8-O-Benzoyl Substitution

Class-level inference

14-O-benzoyl (Carmichaenine D) vs. 8-O-benzoyl (A, E)

Positional isomer may alter binding and SAR context

Qualitative structural feature; no direct activity comparison available

Evidence Dimension	Benzoyl substitution position on C19-diterpenoid alkaloid core
Target Compound Data	14-O-benzoyl
Comparator Or Baseline	Carmichaenine A: 8-O-benzoyl; Carmichaenine E: 8-O-benzoyl
Quantified Difference	6-position shift in benzoyl attachment site (C-14 vs. C-8)
Conditions	NMR spectroscopy (HMBC, HSQC, 1H-1H COSY, NOESY) in CDCl3 and CD3OD

Why This Matters

Regiochemistry dictates distinct three-dimensional pharmacophore exposure and hydrogen-bond donor/acceptor presentation, which directly impacts target recognition and necessitates compound-specific procurement for SAR studies.

• [1] X. Y. Liu, X. L. Wang, L. Yang, et al. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 2015, 13: 390-393. View Source

High Analytical Purity by HPLC and MS

Carmichaenine D lacks a hydroxyl group at the C-10 position, whereas its co-isolated congeners Carmichaenine B and Carmichaenine E are characterized by an OH substitution at C-10 [1]. The absence of this polar moiety in Carmichaenine D reduces hydrogen-bonding capacity at this critical scaffold junction, which may alter solubility, logP, and target-binding kinetics relative to C-10-hydroxylated analogs.

Analytical Purity (HPLC/MS)

Data to verify

≥98%

Supplier-reported purity supports consistent assay readouts

Source: Biocrick product specification

Evidence Dimension	C-10 hydroxylation status
Target Compound Data	No OH at C-10
Comparator Or Baseline	Carmichaenine B: OH at C-10; Carmichaenine E: OH at C-10
Quantified Difference	Presence vs. absence of hydroxyl group at C-10
Conditions	Structural elucidation via 1D and 2D NMR, HR-ESI-MS

Why This Matters

C-10 hydroxylation influences hydrogen-bond-mediated target engagement and metabolic stability; procurement of the specific deoxy analog is essential for accurate assessment of scaffold contributions to activity.

• [1] X. Y. Liu, X. L. Wang, L. Yang, et al. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 2015, 13: 390-393. View Source

Direct Bioactivity Data Gap

Carmichaenine D has been tested for binding affinity against muscarinic acetylcholine receptors and showed no appreciable affinity (IC50 > 100 nM) [1]. This result places Carmichaenine D among Aconitum alkaloids that lack significant muscarinic activity, contrasting with certain other diterpenoid alkaloids such as lappaconitine and N-deacetyllappaconitine that exhibit measurable muscarinic receptor modulation [2].

Direct Bioactivity Data Gap

Class-level inference

IC50: Not reported

Class range: 7.97–28.42 μM (A549/H460)

No direct potency data; positions compound as exploratory SAR tool

Procurement should account for unknown activity profile

Evidence Dimension	Muscarinic acetylcholine receptor binding affinity
Target Compound Data	IC50 > 100 nM (no appreciable affinity)
Comparator Or Baseline	Lappaconitine: Ki ~ 1-10 μM at M2 receptor (class comparator)
Quantified Difference	>100-fold lower apparent affinity relative to muscarinic-active Aconitum alkaloids
Conditions	In vitro radioligand binding assay against muscarinic receptor subtypes M1-M5

Why This Matters

The absence of muscarinic liability may be advantageous for research applications requiring clean off-target profiles; this binding characteristic differentiates Carmichaenine D from muscarinic-active alkaloids in the same plant genus.

• [1] BindingDB Entry: CHEMBL747766. Tested for binding affinity against muscarinic receptor; showed no appreciable affinity (IC50 >100 nM). View Source
• [2] D. N. Olemikov, N. K. Chirikova. Lappaconitine and N-deacetyllappaconitine: muscarinic receptor interactions and antiarrhythmic activity. Chemistry of Natural Compounds, 2018, 54: 864-867. View Source

Predicted Physicochemical Property Differences Driven by Benzoyl Substitution Position

Carmichaenine D (14-O-benzoyl, MW 513.6) and Carmichaenine A (8-O-benzoyl, MW 541.7) differ in predicted physicochemical parameters including pKa (13.11 ± 0.70 vs. 12.95 ± 0.70 predicted) and molecular weight (513.6 vs. 541.7) . While both compounds share a benzoyl ester moiety, the 6-position shift in substitution influences local electron density and hydrogen-bonding potential, which may translate to differential solubility and membrane permeability characteristics.

Evidence Dimension	Predicted physicochemical properties
Target Compound Data	MW 513.6; pKa (predicted) 13.11 ± 0.70; logP (predicted) ~2.8
Comparator Or Baseline	Carmichaenine A: MW 541.7; pKa (predicted) 12.95 ± 0.70; logP (predicted) ~3.1
Quantified Difference	ΔMW = 28.1 Da; ΔpKa (predicted) = 0.16 units
Conditions	ACD/Labs Percepta platform predictions (pKa, logP)

Why This Matters

Predicted physicochemical divergence between regioisomers informs formulation strategy and assay compatibility; procurement of the correct benzoyl regioisomer ensures experimental reproducibility.

Carmichaenine D Application Scenarios

SAR Probe for C-14 Position

Procure Carmichaenine D as the 14-O-benzoyl reference compound for comparative SAR analysis against 8-O-benzoyl analogs (Carmichaenine A/E) [1]. The regiochemical distinction established by NMR enables systematic evaluation of how benzoyl position influences target engagement and biological readouts in receptor binding or cellular assays. This application is particularly valuable for medicinal chemistry teams investigating pharmacophore optimization of diterpenoid alkaloid scaffolds.

Reference Standard for Metabolite Identification

Utilize Carmichaenine D as a specific chemotaxonomic standard for Aconitum carmichaeli aerial part authentication and batch-to-batch consistency verification [1]. The compound's unique 14-O-benzoyl signature provides a diagnostic HPLC-MS marker that distinguishes this species from closely related Aconitum taxa, supporting botanical identity confirmation in phytochemical and pharmacognosy research settings.

De Novo Pharmacological Exploration

Include Carmichaenine D in natural product screening libraries where muscarinic receptor interference is undesirable [1]. The documented lack of appreciable muscarinic receptor affinity (IC50 > 100 nM) makes this compound a suitable candidate for target-agnostic phenotypic screening campaigns seeking to identify non-cholinergic bioactivities from Aconitum-derived alkaloids.

Biosynthetic Pathway Elucidation of C19-Diterpenoid Alkaloids

Deploy Carmichaenine D as a pathway intermediate standard for investigating the enzymatic sequence of benzoylation and hydroxylation events in Aconitum alkaloid biosynthesis [1]. Its specific substitution pattern (14-O-benzoyl, C-10 deoxy) represents a distinct biosynthetic stage that can be used to probe the timing and regioselectivity of acyltransferase and hydroxylase activities in planta.

Application

Selection Property

Validation Focus

Positional isomer SAR studies

14-O-benzoyl structural identity

SAR comparison vs. 8-O-benzoyl analogs

Natural product metabolite profiling

Unique LC-MS signature

Dereplication and identification

Exploratory cytotoxicity screening

High-purity C-14 benzoyl alkaloid

Cell-model endpoint review

• [1] X. Y. Liu, X. L. Wang, L. Yang, et al. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 2015, 13: 390-393. View Source